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Compound of Interest

Compound Name: Pentacosane

Cat. No.: B166384

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust and reliable method for the identification and
guantification of pentacosane (C25H52) using Gas Chromatography-Mass Spectrometry (GC-
MS). Pentacosane is a long-chain alkane found in various natural products and used as a
reference standard in analytical chemistry.[1][2] The methodology presented here provides a
comprehensive protocol covering sample preparation, GC-MS instrument parameters, and data
analysis, making it suitable for quality control, purity assessment, and research applications.

Physicochemical Properties of Pentacosane

Pentacosane is a saturated hydrocarbon with a linear chain of 25 carbon atoms.[1] It is a
waxy, colorless solid at room temperature and is soluble in organic solvents such as benzene
and chloroform.[1][3]
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Property Value Reference
Molecular Formula CazsHs2 [4]
Molecular Weight 352.7 g/mol [3]
CAS Number 629-99-2 [4]
Melting Point 53-56 °C [1]
Boiling Point 401.9 °C (at 760 mmHg) [1]

Experimental Protocols
Materials and Reagents

o Standard: Pentacosane (=99% purity)

¢ Solvent: Hexane or Dichloromethane (GC grade)

e Vials: 2 mL clear glass autosampler vials with PTFE-lined caps.[5][6]

 Filters: 0.22 um PTFE syringe filters (if required)

Sample and Standard Preparation

Proper sample preparation is critical for accurate GC-MS analysis. The goal is to dissolve the

analyte in a volatile solvent suitable for injection.[5]

e Stock Standard Solution (1000 pg/mL): Accurately weigh 10 mg of pentacosane standard

and dissolve it in 10 mL of hexane in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50

pg/mL) by serially diluting the stock solution with hexane. These will be used to generate a

calibration curve for quantification.

o Sample Preparation: Dissolve solid samples containing pentacosane in a suitable volatile

solvent like hexane to achieve a final concentration within the calibration range

(approximately 10 pg/mL is recommended for a 1 pL injection).[5][7]
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« Filtration (Optional): If the sample solution contains particulate matter, filter it through a 0.22

pum syringe filter to prevent clogging the GC inlet and column.[7]

» Transfer: Transfer the final prepared standard or sample solutions into 2 mL glass

autosampler vials for analysis.[6]

GC-MS Instrumentation and Method

The following parameters are recommended for the analysis of pentacosane on a standard

capillary GC-MS system.

Parameter

Recommended Setting

Gas Chromatograph (GC)

HP-5MS (or equivalent 5% Phenyl

Column Methylpolysiloxane), 30 m x 0.25 mm ID, 0.25
pum film thickness[2][8]
) Helium, constant flow mode at 1.0 - 1.2
Carrier Gas

mL/min[2][8]

Injection Mode

Splitless (1 pL injection volume)[2]

Injector Temperature

250 °C[2]

Oven Program

Initial: 50 °C, hold for 3 min. Ramp: 4 °C/min to
320 °C. Hold: 5 min at 320 °C[2]

Mass Spectrometer (MS)

lonization Mode

Electron lonization (El) at 70 eV][3]

Mass Analyzer

Quadrupole

Scan Mode

Full Scan (m/z 40-450) for identification

SIM Mode (Optional)

For enhanced sensitivity and quantification,

monitor characteristic ions

Transfer Line Temp 280 °C
lon Source Temp 230 °C
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Data Presentation and Analysis

Identification

Pentacosane is identified by its retention time (RT) and its characteristic mass spectrum.
Under the conditions described, the retention time for pentacosane is approximately 32.99

minutes.[2] The El mass spectrum is characterized by a series of hydrocarbon fragment ions,

with the most abundant peaks used for confirmation.[3][9]

Quantitative Data

A calibration curve is generated by plotting the peak area of a characteristic ion against the

concentration of the working standards. The concentration of pentacosane in unknown

samples is then determined from this curve. The table below summarizes the key quantitative

parameters for pentacosane.

Parameter Value Description
. ] ] Time taken for pentacosane to
Retention Time (RT) ~32.99 min[2]
elute from the GC column.
The ion corresponding to the
Molecular lon (M+) m/z 352 intact molecule (low
abundance).[3]
The most abundant fragment
Quantifier lon m/z 57 (Base Peak) ion, typically used for
quantification.[3]
Additional characteristic
Quialifier lons m/z 43, 71, 85 fragment ions used for

confirmation.[3]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the GC-MS analysis of

pentacosane, from initial sample handling to final data analysis.
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Caption: Workflow for GC-MS analysis of pentacosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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